
Compound of Interest

Compound Name: 2-(4-Chlorophenyl)-3-oxobutanenitrile

CAS No.: 5219-07-8

Cat. No.: B1294653

An In-depth Technical Guide to the Spectral Analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction: Unveiling the Molecular Architecture
2-(4-Chlorophenyl)-3-oxobutanenitrile, a substituted β-ketonitrile, represents a core structural motif in various areas of chemical research, including

This guide provides a comprehensive analysis of the spectral data for 2-(4-Chlorophenyl)-3-oxobutanenitrile, including Nuclear Magnetic Resonanc

Molecular Identity and Properties

Property

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Structure

graph "Molecular_Structure" {

layout=neato;

node [shape=plaintext];

a [label=""];

b [label=""];

c [label=""];

d [label=""];

e [label=""];

f [label=""];

g [label="Cl"];

h [label=""];

i [label="O"];

j [label=""];

k [label="N"];

l [label=""];

m [label=""];

a -- b [len=1.5];

b -- c [len=1.5];

c -- d [len=1.5];

d -- e [len=1.5];
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e -- f [len=1.5];

f -- a [len=1.5];

d -- g [len=1.5];

a -- h [len=1.5];

h -- i [penwidth=3, len=1.5];

h -- j [len=1.5];

j -- l [len=1.5];

j -- m [len=1.5];

m -- k [penwidth=3, len=1.5];

}graph (GC-MS).

2.  Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.

3.  Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., a quadrupole or time-of-flight anal

4.  Detection: Detect the ions and generate a mass spectrum, which is a plot of relative abundance versus mass

Mass Spectral Data and Interpretation

m/z

193/195

150/152

138

111/113

43

Causality in Fragmentation: The fragmentation pattern is governed by the formation of the most stable carbocat

digraph "Fragmentation_Pathway" {

  rankdir=LR;

  node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"

  edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

  M [label="[C₁₀H₈ClNO]⁺˙\nm/z = 193/195", fillcolor="#4285F4", fontcolor="#FFFFFF"];

  F1 [label="[C₈H₅ClNO]⁺\nm/z = 150/152", fillcolor="#EA4335", fontcolor="#FFFFFF"];

  F2 [label="[C₆H₄Cl]⁺\nm/z = 111/113", fillcolor="#FBBC05", fontcolor="#202124"];

  F3 [label="[CH₃CO]⁺\nm/z = 43", fillcolor="#34A853", fontcolor="#FFFFFF"];

  M -> F1 [label="- •COCH₃"];

  M -> F3 [label="- •C₈H₅ClN"];

  F1 -> F2 [label="- C₂N"];

}

Caption: Proposed Mass Spectrometry Fragmentation Pathway
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The comprehensive spectroscopic analysis presented in this guide provides a robust framework for the structura
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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